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Compound of Interest

Compound Name: Phaseoloidin

Cat. No.: B1631818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phaseoloidin is a naturally occurring homogentisic acid glucoside found in various plant

species, including but not limited to Entada phaseoloides and Nicotiana attenuata.[1] Emerging

research has highlighted its potential therapeutic applications, stemming from its diverse

biological activities. This document provides an overview of the known applications of

phaseoloidin in natural product research, complete with quantitative data where available,

detailed experimental protocols for key bioassays, and visualizations of relevant biological

pathways and workflows. These resources are intended to guide researchers in exploring the

multifaceted potential of phaseoloidin.
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Property Value Source

Molecular Formula C₁₄H₁₈O₉ PubChem

Molecular Weight 330.29 g/mol PubChem

IUPAC Name

2-[5-hydroxy-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]acetic acid

PubChem

CAS Number 118555-82-1 PubChem

Anti-Fibrotic Activity
Phaseoloidin has demonstrated significant anti-fibrotic effects, primarily through the activation

of the AMP-activated protein kinase (AMPK) signaling pathway, which leads to the induction of

autophagy and subsequent degradation of excess collagen.[2][3]

Quantitative Data: Inhibition of Collagen Deposition
Cell Line Treatment Concentration Outcome Reference

Primary Mouse

Lung Fibroblasts
Phaseoloidin 10 µM

Significant

reduction in

Collagen I

deposition

[2]

Primary Mouse

Lung Fibroblasts
Phaseoloidin 30 µM

Further

significant

reduction in

Collagen I

deposition

[2]

Primary Mouse

Lung Fibroblasts
Phaseoloidin 100 µM

Strong reduction

in Collagen I

deposition

[2]
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Signaling Pathway: Phaseoloidin-Induced Anti-Fibrotic
Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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